Cas no 115731-15-2 (6-O-Galloylsucrose)

• Product Name: 6-O-Galloylsucrose
• CAS No: 115731-15-2
• MF: C₁₉H₂₆O₁₅
• MW: 494.400747776031
• CID: 2073377
• PubChem ID: 14055557
• Update Time: 2025-04-21

6-O-Galloylsucrose Chemical and Physical Properties

Names and Identifiers

• 6-O-Galloylsucrose
• 2-O-(6-O-Galloyl-a-D-glucopyranosyl)-b-D-fructofuranose
• DTXSID001315943
• 2-O-(6-O-Galloyl-I+--D-glucopyranosyl)-I2-D-fructofuranose
• 115731-15-2
• (6-(3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methyl 3,4,5-trihydroxybenzoate
• [6-[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate

• Inchi： 1S/C19H26O15/c20-3-9-13(26)16(29)19(5-21,33-9)34-18-15(28)14(27)12(25)10(32-18)4-31-17(30)6-1-7(22)11(24)8(23)2-6/h1-2,9-10,12-16,18,20-29H,3-5H2
• InChI Key： SNSUBUCSOCHKOG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1(CO)OC1C(C(C(C(COC(C2C=C(C(=C(C=2)O)O)O)=O)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 494.12717012g/mol
• Monoisotopic Mass: 494.12717012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 256Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters